Cas no 2248363-20-2 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3,5-diethyl-1-methyl-1H-pyrazole-4-carboxylate)

1,3-Dioxo-2,3-dihydro-1H-isoindol-2-yl 3,5-diethyl-1-methyl-1H-pyrazole-4-carboxylate is a specialized heterocyclic compound combining isoindoline and pyrazole moieties. Its unique structure offers potential utility in pharmaceutical and agrochemical applications, particularly as an intermediate in the synthesis of biologically active molecules. The presence of both electron-withdrawing and electron-donating groups enhances its reactivity, enabling selective modifications for tailored derivatives. The compound exhibits stability under standard conditions, facilitating handling and storage. Its well-defined molecular architecture makes it suitable for research in medicinal chemistry, where precise functionalization is critical. Analytical characterization confirms high purity, ensuring reproducibility in synthetic workflows. Further studies may explore its role in developing novel therapeutic or crop protection agents.

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3,5-diethyl-1-methyl-1H-pyrazole-4-carboxylate structure

2248363-20-2 structure

Product Name:1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3,5-diethyl-1-methyl-1H-pyrazole-4-carboxylate

CAS No:2248363-20-2

MF:C₁₇H₁₇N₃O₄

MW:327.334583997726

CID:6376777

PubChem ID:165890971

Update Time:2025-10-30

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3,5-diethyl-1-methyl-1H-pyrazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

- 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3,5-diethyl-1-methyl-1H-pyrazole-4-carboxylate
- 2248363-20-2
- EN300-6517278
- Inchi： 1S/C17H17N3O4/c1-4-12-14(13(5-2)19(3)18-12)17(23)24-20-15(21)10-8-6-7-9-11(10)16(20)22/h6-9H,4-5H2,1-3H3
- InChI Key： VPHKCZOSVNRJDH-UHFFFAOYSA-N
- SMILES： O(C(C1C(CC)=NN(C)C=1CC)=O)N1C(C2C=CC=CC=2C1=O)=O

Computed Properties

Exact Mass: 327.12190603g/mol
Monoisotopic Mass: 327.12190603g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 24
Rotatable Bond Count: 5
Complexity: 514
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.6
Topological Polar Surface Area: 81.5Å²

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3,5-diethyl-1-methyl-1H-pyrazole-4-carboxylate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Enamine	EN300-6517278-0.05g	1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3,5-diethyl-1-methyl-1H-pyrazole-4-carboxylate	2248363-20-2	0.05g	$780.0	2023-05-25
Enamine	EN300-6517278-0.1g	1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3,5-diethyl-1-methyl-1H-pyrazole-4-carboxylate	2248363-20-2	0.1g	$817.0	2023-05-25
Enamine	EN300-6517278-0.25g	1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3,5-diethyl-1-methyl-1H-pyrazole-4-carboxylate	2248363-20-2	0.25g	$855.0	2023-05-25
Enamine	EN300-6517278-0.5g	1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3,5-diethyl-1-methyl-1H-pyrazole-4-carboxylate	2248363-20-2	0.5g	$891.0	2023-05-25
Enamine	EN300-6517278-1.0g	1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3,5-diethyl-1-methyl-1H-pyrazole-4-carboxylate	2248363-20-2	1g	$928.0	2023-05-25
Enamine	EN300-6517278-2.5g	1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3,5-diethyl-1-methyl-1H-pyrazole-4-carboxylate	2248363-20-2	2.5g	$1819.0	2023-05-25
Enamine	EN300-6517278-5.0g	1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3,5-diethyl-1-methyl-1H-pyrazole-4-carboxylate	2248363-20-2	5g	$2692.0	2023-05-25
Enamine	EN300-6517278-10.0g	1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3,5-diethyl-1-methyl-1H-pyrazole-4-carboxylate	2248363-20-2	10g	$3992.0	2023-05-25

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3,5-diethyl-1-methyl-1H-pyrazole-4-carboxylate Related Literature

1. Acetyl protected thiol methacrylic polymers as effective ligands to keep quantum dots in luminescent standby mode†

Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
2. An aptamer-based keypad lock system†

Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
3. An aquatic host–guest complex between a supramolecular G-quadruplex and the anticancer drug doxorubicin†

José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
4. An amide probe as a selective Al3+ and Fe3+ sensor inside the HeLa and a549 cell lines: Pictet–Spengler reaction for the rapid detection of tryptophan amino acid†

Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
5. An artificial blood vessel implanted three-dimensional microsystem for modeling transvascular migration of tumor cells†

Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3,5-diethyl-1-methyl-1H-pyrazole-4-carboxylate

Recent Advances in the Study of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3,5-diethyl-1-methyl-1H-pyrazole-4-carboxylate (CAS: 2248363-20-2)

In recent years, the compound 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3,5-diethyl-1-methyl-1H-pyrazole-4-carboxylate (CAS: 2248363-20-2) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique isoindole and pyrazole moieties, has shown promising potential in various therapeutic applications. The latest studies have focused on elucidating its mechanism of action, optimizing its synthetic pathways, and exploring its pharmacological properties.

One of the key findings from recent research is the compound's ability to modulate specific enzymatic pathways, particularly those involved in inflammatory and oncogenic processes. In vitro studies have demonstrated that 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3,5-diethyl-1-methyl-1H-pyrazole-4-carboxylate exhibits potent inhibitory effects on certain kinases, making it a candidate for targeted therapy in diseases such as cancer and autoimmune disorders. The compound's selectivity and efficacy have been validated through high-throughput screening assays and molecular docking simulations.

Another area of investigation has been the optimization of the synthetic route for this compound. Researchers have developed more efficient and scalable methods for its production, reducing the cost and time required for synthesis. These advancements are critical for facilitating further preclinical and clinical studies. Additionally, structural analogs of the compound have been synthesized to explore structure-activity relationships (SAR), providing insights into how modifications to the core structure can enhance its biological activity and pharmacokinetic properties.

Pharmacological evaluations have also revealed that 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3,5-diethyl-1-methyl-1H-pyrazole-4-carboxylate possesses favorable drug-like properties, including good bioavailability and low toxicity profiles in animal models. These findings support its potential as a lead compound for drug development. However, further studies are needed to assess its long-term safety and efficacy in humans.

In conclusion, the latest research on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3,5-diethyl-1-methyl-1H-pyrazole-4-carboxylate (CAS: 2248363-20-2) highlights its therapeutic potential and underscores the importance of continued investigation. The compound's unique chemical structure and biological activity make it a promising candidate for addressing unmet medical needs. Future studies should focus on advancing its development through rigorous preclinical and clinical trials, as well as exploring its applications in combination therapies.